Cas no 1033430-89-5 (3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 1033430-89-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 4677589
• PubChem ID: 6484151
• Update Time: 2025-10-24

3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxy-phenyl)-4-methyl-2H-pyrazol-3-ylamine
• 3-(3-Methoxyphenyl)-4-methyl-1H-pyrazol-5-amine
• 5-(3-methoxyphenyl)-4-methyl-1H-pyrazol-3-amine
• HMS1703G01
• BAS 10149528
• ST50321163
• BB 0259506
• 3-(3-methoxyphenyl)-4-methylpyrazole-5-ylamine
• 5-(3-methoxyphenyl)-4-methyl-2H-pyrazol-3-amine
• 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H13N3O/c1-7-10(13-14-11(7)12)8-4-3-5-9(6-8)15-2/h3-6H,1-2H3,(H3,12,13,14)
• InChI Key： OPQGOWVIPYKYIR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=C(C)C(N)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 63.9

Additional information on 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine

Exploring the Versatile Applications of 3-(3-Methoxyphenyl)-4-Methyl-1H-Pyrazol-5-Amine (CAS No. 1033430-89-5)

In the realm of organic chemistry, 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1033430-89-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This pyrazole derivative, characterized by a methoxyphenyl and methyl substituent, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C₁₁H₁₃N₃O, and precise structure make it a valuable intermediate in synthetic chemistry.

The compound's pyrazole core is a well-known heterocyclic scaffold in medicinal chemistry, often associated with bioactive properties. Researchers have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the methoxy group at the 3-position of the phenyl ring enhances its solubility and may influence its binding affinity to biological targets, making it a promising candidate for further pharmacological studies.

Beyond pharmaceuticals, 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine has shown utility in material science. Its aromatic system and amine functionality allow for incorporation into polymers and coordination complexes, potentially leading to advanced materials with tailored electronic or optical properties. Recent studies have investigated its role in the synthesis of organic semiconductors and luminescent materials, aligning with the growing demand for sustainable alternatives to conventional inorganic materials.

The agrochemical industry has also taken note of this compound's potential. Pyrazole derivatives are known to exhibit herbicidal and fungicidal activities, and 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine may serve as a precursor for novel crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are actively exploring its derivatives as potential biodegradable pesticides.

Synthetic accessibility is another advantage of 1033430-89-5. The compound can be prepared through relatively straightforward routes, often involving condensation reactions of appropriate hydrazine derivatives with β-diketones or their equivalents. This synthetic versatility makes it attractive for industrial-scale production and further derivatization, addressing the growing need for cost-effective chemical intermediates in various sectors.

Recent advancements in computational chemistry and AI-assisted drug design have brought renewed interest to compounds like 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have predicted favorable interactions with several biological targets, suggesting potential applications in treating metabolic disorders and neurological conditions. These computational approaches align with current trends toward rational drug design and reduced development timelines.

The compound's physicochemical properties, including its moderate lipophilicity and hydrogen bonding capacity, make it particularly interesting for medicinal chemistry optimization. Researchers are investigating its potential as a scaffold for developing selective enzyme inhibitors, with preliminary studies indicating promising activity against certain protein kinases involved in cell signaling pathways. This aligns with the pharmaceutical industry's focus on targeted therapies and personalized medicine approaches.

In the context of green chemistry initiatives, 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine presents opportunities for environmentally friendly synthesis routes. Recent publications have explored catalytic methods and solvent-free conditions for its preparation, responding to the chemical industry's push toward sustainable manufacturing processes. These developments are particularly relevant given increasing regulatory pressures and consumer demand for greener chemical products.

Analytical characterization of 1033430-89-5 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's well-defined spectral signatures facilitate quality control in production and ensure reproducibility in research applications. This reliability is crucial for its adoption in high-throughput screening programs and combinatorial chemistry approaches that dominate modern drug discovery pipelines.

The global market for specialized chemical intermediates like 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine is experiencing steady growth, driven by expanding pharmaceutical R&D budgets and increasing demand for novel agrochemicals. Industry reports suggest particular interest from emerging economies investing in domestic chemical innovation capabilities, creating new opportunities for manufacturers and suppliers of such building blocks.

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic derivatization, investigation of its potential in combination therapies, and development of improved synthetic methodologies. As the scientific community continues to uncover the versatility of pyrazole-based compounds, 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine remains a valuable tool for chemical innovation across multiple disciplines.

For researchers and industry professionals seeking detailed technical information about CAS 1033430-89-5, comprehensive datasheets are available from reputable chemical suppliers. These typically include specifications regarding purity, solubility data, storage conditions, and safety information, facilitating its incorporation into various research and development programs. Proper handling procedures should always be followed to ensure safe laboratory practices when working with this compound.

The evolving landscape of chemical biology and materials science continues to reveal new potential applications for 3-(3-methoxyphenyl)-4-methyl-1H-pyrazol-5-amine. Its balanced combination of synthetic accessibility, structural features, and derivatization potential positions it as a compound of enduring interest in both academic and industrial research settings. As scientific understanding progresses, we can anticipate further innovative uses emerging for this versatile chemical building block.